Cas no 2309538-04-1 (2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile)

• Product Name: 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile
• CAS No: 2309538-04-1
• MF: C₂₀H₂₃N₅O
• MW: 349.429523706436
• CID: 5326973
• Update Time: 2025-08-05

2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-(((6-cyclobutylpyrimidin-4-yl)oxy)methyl)piperidin-1-yl)isonicotinonitrile
• 2-[4-[(6-cyclobutylpyrimidin-4-yl)oxymethyl]piperidin-1-yl]pyridine-4-carbonitrile
• 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile

• Inchi： 1S/C20H23N5O/c21-12-16-4-7-22-19(10-16)25-8-5-15(6-9-25)13-26-20-11-18(23-14-24-20)17-2-1-3-17/h4,7,10-11,14-15,17H,1-3,5-6,8-9,13H2
• InChI Key： XFXDBALFHOQWQE-UHFFFAOYSA-N
• SMILES： O(C1=CC(C2CCC2)=NC=N1)CC1CCN(C2C=C(C#N)C=CN=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 494
• XLogP3: 3.2
• Topological Polar Surface Area: 74.9

Additional information on 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile

Introduction to 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile (CAS No. 2309538-04-1)

2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile, with the CAS number 2309538-04-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of pyridine derivatives and features a unique structural arrangement that includes a cyclobutyl group, a pyrimidine ring, and a piperidine moiety. The combination of these functional groups endows the molecule with a diverse range of biological activities, making it an attractive candidate for further research and development.

The chemical structure of 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile is characterized by its complex architecture, which includes a central pyridine ring linked to a piperidine ring through an oxymethyl bridge. The cyclobutyl group attached to the pyrimidine ring adds steric hindrance and influences the compound's conformational flexibility. These structural features are crucial for its pharmacological properties and interactions with biological targets.

Recent studies have highlighted the potential of 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile has also demonstrated anti-inflammatory activity. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to contribute to chronic inflammation and tissue damage. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile have also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its clinical development. The compound has been shown to have good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Furthermore, it demonstrates low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile in human subjects. Early-phase trials have shown promising results, with patients exhibiting significant improvements in disease symptoms and quality of life. These findings have generated considerable excitement in the scientific community and have led to increased investment in further clinical research.

The synthesis of 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile involves several key steps, including the formation of the piperidine ring, the introduction of the cyclobutyl group, and the final coupling reaction to form the target molecule. Various synthetic strategies have been developed to optimize yield and purity, ensuring that the compound can be produced on a large scale for clinical use.

In conclusion, 2-(4-{(6-cyclobutylpyrimidin-4-yl)oxymethyl}piperidin-1-yl)pyridine-4-carbonitrile (CAS No. 2309538-04-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in various medical fields. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes and advancing medical science.